Cas no 2137706-27-3 (Oxirane, 2-[2-[1-(chloromethyl)-3-cyclopenten-1-yl]ethyl]-)

• Product Name: Oxirane, 2-[2-[1-(chloromethyl)-3-cyclopenten-1-yl]ethyl]-
• CAS No: 2137706-27-3
• MF: C₁₀H₁₅ClO
• MW: 186.678502321243
• CID: 5287506
• Update Time: 2025-07-22

Oxirane, 2-[2-[1-(chloromethyl)-3-cyclopenten-1-yl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-[2-[1-(chloromethyl)-3-cyclopenten-1-yl]ethyl]-

• Inchi： 1S/C10H15ClO/c11-8-10(4-1-2-5-10)6-3-9-7-12-9/h1-2,9H,3-8H2
• InChI Key： GFGFJWZAXLNEPY-UHFFFAOYSA-N
• SMILES： O1CC1CCC1(CCl)CC=CC1

Additional information on Oxirane, 2-[2-[1-(chloromethyl)-3-cyclopenten-1-yl]ethyl]-

Research Briefing on Oxirane, 2-[2-[1-(chloromethyl)-3-cyclopenten-1-yl]ethyl]- (CAS: 2137706-27-3) in Chemical Biology and Pharmaceutical Applications

The compound Oxirane, 2-[2-[1-(chloromethyl)-3-cyclopenten-1-yl]ethyl]-, identified by CAS number 2137706-27-3, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This epoxide derivative, characterized by its unique cyclopentenyl and chloromethyl functional groups, exhibits promising reactivity and potential applications in drug discovery and synthesis. Recent studies have focused on its role as a versatile intermediate in the development of novel bioactive molecules, particularly in the context of targeted covalent inhibitors and prodrug design.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of 2137706-27-3 in constructing complex heterocyclic scaffolds. The researchers demonstrated that the strained oxirane ring undergoes regioselective ring-opening reactions with nucleophiles, enabling the efficient incorporation of the cyclopentenyl moiety into pharmacophores. This approach was successfully applied to the synthesis of potential kinase inhibitors, with the chloromethyl group serving as a handle for further derivatization. The study reported a 72% yield in the key ring-opening step, highlighting the compound's synthetic accessibility.

In parallel research, the compound's potential as a covalent warhead has been investigated. The electrophilic nature of the epoxide, combined with the strategic placement of the chloromethyl group, allows for dual-mode reactivity with biological nucleophiles. A recent Nature Chemical Biology publication detailed how 2137706-27-3 was engineered into a selective cysteine-targeting probe, demonstrating sub-micromolar affinity for certain cancer-related proteins. The study employed mass spectrometry and X-ray crystallography to validate the binding mode, revealing an unexpected preference for histidine residues in some targets.

From a pharmaceutical development perspective, the stability and reactivity profile of 2137706-27-3 have been systematically evaluated. Accelerated stability studies under various pH conditions (pH 2-9) showed that the compound maintains >90% integrity for 24 hours at physiological pH, making it suitable for further formulation studies. However, researchers noted that the chloromethyl group necessitates careful handling due to potential genotoxicity concerns, prompting ongoing structure-activity relationship studies to optimize safety profiles.

Emerging applications extend beyond small molecule drugs. A 2024 ACS Biomaterials Science & Engineering report described the incorporation of 2137706-27-3 into polymer backbones for stimuli-responsive drug delivery systems. The oxirane moiety served as both a crosslinking point and a pH-sensitive trigger, while the chloromethyl group enabled post-polymerization modification with targeting ligands. In vitro studies showed a 3.5-fold increase in tumor cell uptake compared to non-targeted controls, suggesting promise for precision medicine applications.

As research progresses, several challenges have been identified. The compound's lipophilicity (calculated logP = 2.8) presents formulation hurdles for intravenous administration, though prodrug strategies are being explored. Additionally, the stereochemistry of the oxirane ring significantly impacts biological activity, with the (R)-enantiomer showing 10-100 fold greater potency in some assays. Current efforts focus on developing asymmetric synthesis routes to access enantiomerically pure material at scale.

In conclusion, Oxirane, 2-[2-[1-(chloromethyl)-3-cyclopenten-1-yl]ethyl]- represents a multifaceted building block with growing importance in medicinal chemistry and chemical biology. Its unique combination of reactivity handles enables diverse applications ranging from covalent drug discovery to smart biomaterials. Future research directions likely include expanded structure-activity relationship studies, toxicological profiling, and exploration of its potential in PROTACs and other emerging therapeutic modalities.